Syntheses via a direct arylation method of push–pull molecules based on triphenylamine and 3-cyano-4-hexyloxythiophene moieties†
Organic & Biomolecular Chemistry Pub Date: 2016-10-17 DOI: 10.1039/C6OB02036D
Abstract
Synthetic access to new push–pull molecules based on 3-cyano-4-hexyloxythiophene and triphenylamine moieties is presented herein using a clean methodology. The key step involves a direct heteroarylation coupling reaction in the presence of a homogeneous or heterogeneous [Pd] catalyst followed by Knoevenagel condensation performed in ethanol as a solvent. Structure–electronic property relationships of the new molecular materials are discussed and then their use as donors in bilayer planar heterojunction solar cells is investigated.
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Journal Name:Organic & Biomolecular Chemistry
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